N-benzyl-2-nitro-4-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)aniline

• IUPAC Name: N-benzyl-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-nitroaniline
• InChI: InChI=1S/C22H18N4O3/c1-15-6-5-9-17(12-15)21-24-22(29-25-21)18-10-11-19(20(13-18)26(27)28)23-14-16-7-3-2-4-8-16/h2-13,23H,14H2,1H3
• InChI Key: MFCCUSGKSGEZJP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)C3=CC(=C(C=C3)NCC4=CC=CC=C4)[N+](=O)[O-]
• Molecular Formula: C22H18N4O3
• Molecular Weight: 386.4 g/mol

Description

N-benzyl-2-nitro-4-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)aniline is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit a range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes. In

Scientific Research Applications

N-benzyl-2-nitro-4-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)aniline has been used in a wide range of scientific research applications. One of the most notable applications is in the field of fluorescence microscopy, where it is used as a fluorescent probe to label specific proteins and other biomolecules. This compound has also been used to investigate the role of calcium signaling in cellular processes, as well as the mechanisms of action of various drugs and toxins.

Mechanism of Action

The exact mechanism of action of N-benzyl-2-nitro-4-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)aniline is not fully understood, but it is believed to act as a calcium indicator by binding to calcium ions and undergoing a conformational change that results in fluorescence. This compound has also been found to have some inhibitory effects on certain enzymes, although the exact targets of these inhibitory effects are not yet known.
Biochemical and Physiological Effects:
N-benzyl-2-nitro-4-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)aniline has been found to have a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, as well as inhibit the proliferation of certain types of cancer cells. This compound has also been found to modulate the activity of various ion channels and receptors, including the NMDA receptor and the TRPV1 ion channel.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-benzyl-2-nitro-4-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)aniline in lab experiments is its high degree of selectivity and sensitivity. This compound can be used to label specific proteins and other biomolecules with a high degree of accuracy, making it a valuable tool for investigating various biological processes. However, one of the main limitations of using this compound is its relatively high cost, which may limit its use in certain research settings.

Future Directions

There are many potential future directions for research on N-benzyl-2-nitro-4-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)aniline. One area of interest is in the development of new fluorescent probes based on this compound, which could be used to label a wider range of biomolecules with greater accuracy and sensitivity. Another area of interest is in the development of new drugs based on this compound, which could have potential applications in the treatment of various diseases, including cancer and neurological disorders. Additionally, further research is needed to fully understand the mechanisms of action of this compound and its potential applications in various areas of scientific research.

Synthesis Methods

The synthesis of N-benzyl-2-nitro-4-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)aniline involves the reaction of 3-(m-tolyl)-1,2,4-oxadiazole-5-carboxylic acid with benzylamine and 2-nitroaniline in the presence of a coupling reagent. This reaction yields the desired compound as a yellow solid with a high degree of purity.